Cas no 61546-11-0 (1H-Imidazolium, 1-hexadecyl-2,3-dimethyl-, bromide)

• Product Name: 1H-Imidazolium, 1-hexadecyl-2,3-dimethyl-, bromide
• CAS No: 61546-11-0
• MF: C₂₁H₄₃BrN₂
• MW: 403.483525514603
• CID: 475405
• PubChem ID: 71394752
• Update Time: 2025-04-19

1H-Imidazolium, 1-hexadecyl-2,3-dimethyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-hexadecyl-2,3-dimethyl-, bromide
• 1-hexadecyl-2,3-dimethyl-1,2-dihydroimidazol-1-ium,bromide
• 1-hexadecyl-2,3-dimethylimidazolium bromide
• DTXSID20816423
• 61546-11-0
• 1-Hexadecyl-2,3-dimethyl-2,3-dihydro-1H-imidazol-1-ium bromide
• 1-hexadecyl-2,3-dimethyl-1,2-dihydroimidazol-1-ium;bromide

• Inchi： 1S/C21H42N2.BrH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-20-19-22(3)21(23)2;/h19-21H,4-18H2,1-3H3;1H
• InChI Key： ITZNXZAJGIRLBC-UHFFFAOYSA-N
• SMILES： [Br-].[NH+]1(C=CN(C)C1C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 358.9245
• Monoisotopic Mass: 402.26096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 7.7Ų

Experimental Properties

• PSA: 9.14